Cas no 5616-94-4 (N'-[(1E)-(3-methylphenyl)methylidene]benzenesulfonohydrazide)

• Product Name: N'-[(1E)-(3-methylphenyl)methylidene]benzenesulfonohydrazide
• CAS No: 5616-94-4
• MF: C₁₄H₁₄N₂O₂S
• MW: 274.338161945343
• CID: 1601884
• PubChem ID: 5341263
• Update Time: 2025-04-21

N'-[(1E)-(3-methylphenyl)methylidene]benzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(1E)-(3-methylphenyl)methylidene]benzenesulfonohydrazide
• benzenesulfonic acid, 2-[(1E)-(3-methylphenyl)methylene]hydrazide
• N'-[(E)-(3-Methylphenyl)methylene]benzenesulfonohydrazide
• N-[(E)-(3-methylphenyl)methylideneamino]benzenesulfonamide
• SR-01000214861-1
• SR-01000214861
• AB00090633-01
• N'-[(E)-(3-methylphenyl)methylidene]benzenesulfonohydrazide
• AKOS003201223
• STK415280
• 5616-94-4

• Inchi： 1S/C14H14N2O2S/c1-12-6-5-7-13(10-12)11-15-16-19(17,18)14-8-3-2-4-9-14/h2-11,16H,1H3/b15-11+
• InChI Key： WBBGOGRPYGLPBM-RVDMUPIBSA-N
• SMILES： S(C1C=CC=CC=1)(N/N=C/C1=CC=CC(C)=C1)(=O)=O

Computed Properties

• Exact Mass: 274.07772
• Monoisotopic Mass: 274.077598
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9
• XLogP3: 2.9

Experimental Properties

• Density: 1.19
• Boiling Point: 442.3°C at 760 mmHg
• Flash Point: 221.3°C
• Refractive Index: 1.59
• PSA: 58.53